2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine

• CAS: 418778-09-3

Core Science & Biosynthesis

Technical Guide: Structure-Activity Relationship (SAR) of N-Benzyl Phenethylamine Derivatives

Executive Summary

The N-benzyl phenethylamine scaffold represents a pivotal evolution in serotonergic ligand design.[1] By appending a substituted benzyl ring to the amine of the classical 2,5-dimethoxy-phenethylamine (2C-X) backbone, researchers unlocked a class of "super-agonists" with sub-nanomolar affinity for the 5-HT2A receptor.[2] This guide dissects the molecular logic, synthesis, and pharmacological evaluation of these derivatives, providing a roadmap for their use as high-precision molecular probes in neuropharmacology.

The Pharmacophore: Structural Logic & Evolution

The transition from simple phenethylamines to N-benzyl derivatives (often termed the "NBOMe" or "NBOH" series) is not merely an additive modification; it exploits a specific hydrophobic pocket within the receptor's orthosteric site.

The "Address and Message" Concept

• The Message (Phenethylamine Core): The 2,5-dimethoxy-4-substituted phenethylamine backbone acts as the primary "message," mimicking serotonin to activate the receptor.

• The Address (N-Benzyl Tail): The N-benzyl group acts as a high-affinity "address." It extends into a hydrophobic cleft formed by Transmembrane Helix 6 (TM6) and Extracellular Loop 2 (EL2), drastically increasing residence time and binding affinity (

  ).

Key Structural Zones

• The Core Ring (Ring A): Requires a 2,5-dimethoxy substitution pattern for optimal 5-HT2A selectivity over 5-HT1A.

• The 4-Position (Para): Lipophilic electron-withdrawing groups (I, Br, Cl, CF3) here maximize potency.

• The N-Benzyl Ring (Ring B): The critical determinant of "super-agonist" status. Substitution at the ortho (2') position is non-negotiable for maximal affinity.

Detailed SAR Analysis

The following data synthesizes binding affinities (

) from seminal studies by Braden et al. and Hansen et al., illustrating the dramatic potency shift.

Table 1: Comparative Affinity Data (Human 5-HT2A)[3]

Compound Code	4-Pos (Ring A)	N-Substituent (Ring B)	5-HT2A (nM)	Fold Increase vs Parent
2C-I (Parent)	Iodine	Hydrogen	1.5 - 4.0	N/A
25I-NBOMe	Iodine	2-Methoxybenzyl	0.044	~100x
25I-NBOH	Iodine	2-Hydroxybenzyl	0.061	~60x
25I-NBMD	Iodine	2,3-Methylenedioxy	0.25	~15x
25I-NB	Iodine	Benzyl (Unsubstituted)	11.0	Decrease

Mechanistic Insight: The "Ortho-Effect"

Why is the 2'-position on the benzyl ring so critical?

• Electronic/Steric Lock: The 2'-substituent (typically -OMe or -OH) creates an intramolecular hydrogen bond or electrostatic clamp with the protonated amine nitrogen. This pre-organizes the molecule into a conformation that perfectly matches the receptor's binding pocket, reducing the entropic cost of binding [1].

• Receptor Interaction: Molecular modeling suggests the 2'-group interacts specifically with Ser159 (3.36) or Phe339 (6.51) , stabilizing the active state of the receptor [2].

Molecular Mechanism & Receptor Docking[4][5][6][7]

To design effective derivatives, one must understand the specific residues involved in the binding pocket.

Key Residue Interactions

• Asp155 (3.32): Forms a canonical salt bridge with the protonated amine nitrogen. This is the anchor point for all monoamine GPCR ligands.

• Phe339 (6.51) & Phe340 (6.52): These residues in TM6 form a hydrophobic aromatic network. The N-benzyl ring engages in

  stacking interactions with Phe339, which is unique to this scaffold compared to simple tryptamines [1].

• Val156 (3.33): Provides hydrophobic bulk that accommodates the 4-position substituent of the phenethylamine ring.

Visualization: 5-HT2A Signaling Cascade

The following diagram maps the downstream consequences of ligand binding, specifically the Gq-coupled pathway utilized in functional assays.

Figure 1: Canonical Gq signaling pathway activated by N-benzyl phenethylamines, leading to calcium mobilization.

Synthesis Protocol: Reductive Amination

The synthesis of N-benzyl phenethylamines is robustly achieved via indirect reductive amination. This method avoids poly-alkylation issues common with direct alkyl halides.

Reagents

• Amine: 2,5-dimethoxy-4-substituted phenethylamine (free base or HCl salt).

• Aldehyde: 2-substituted benzaldehyde (e.g., 2-methoxybenzaldehyde).[3]

• Solvent: Ethanol (EtOH) or Methanol (MeOH).

• Reducing Agent: Sodium Borohydride (NaBH4) or Sodium Triacetoxyborohydride (STAB).

Step-by-Step Methodology

• Imine Formation:

  • Dissolve 1.0 equivalent of the phenethylamine in EtOH.[3]

  • Add 1.0 - 1.1 equivalents of the benzaldehyde.[4]

  • Critical Step: If using the HCl salt of the amine, add 1.0 equivalent of Triethylamine (Et3N) to liberate the free base.

  • Stir at Room Temperature (RT) for 1–4 hours. Monitor by TLC for the disappearance of the starting amine. The solution often turns yellow/orange due to imine formation.

• Reduction:

  • Cool the solution slightly (optional, but recommended for exothermic control).

  • Add 2.0 equivalents of NaBH4 portion-wise over 10 minutes.

  • Stir for an additional 2–12 hours at RT.

• Workup:

  • Quench excess hydride with water or dilute HCl.

  • Evaporate the alcohol solvent under reduced pressure.[3][4]

  • Partition the residue between Dichloromethane (DCM) and basic water (pH > 10).

  • Extract the organic layer, dry over MgSO4, and concentrate.

• Purification:

  • Convert to HCl salt by adding ethereal HCl or concentrated HCl in isopropanol.

  • Recrystallize from EtOH/Et2O.

Visualization: Synthesis Workflow

Figure 2: Indirect reductive amination pathway for synthesizing N-benzyl derivatives.

Pharmacological Evaluation Protocols

To validate the SAR, two assays are standard: Radioligand Binding (Affinity) and Calcium Flux (Efficacy).[5]

Protocol A: Radioligand Binding Assay ( Determination)

This assay determines how tightly the ligand binds to the receptor, competing against a known radioactive standard.[5]

• Membrane Prep: Use HEK293 cells stably expressing human 5-HT2A.[1][6][5] Homogenize and centrifuge to isolate membranes.[1][6]

• Ligand: Use

  -Ketanserin (antagonist) or -DOI (agonist) as the radioligand. Note: Agonist radioligands are preferred for high-affinity agonist labeling.

• Incubation:

  • Mix membranes + Radioligand (0.5 nM) + Test Compound (

    to M).

  • Incubate at 37°C for 60 minutes in Tris-HCl buffer (pH 7.4).

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Protocol B: Calcium Mobilization Assay ( Determination)

This functional assay measures the drug's ability to activate the Gq pathway.

• Cell Plating: Seed CHO-K1 or HEK293 cells expressing 5-HT2A into black-walled 96-well plates (50,000 cells/well). Incubate overnight.

• Dye Loading: Aspirate media and add Calcium-4 or Fluo-4 AM dye (dissolved in HBSS buffer + Probenecid to prevent dye efflux). Incubate for 60 mins at 37°C.

• Compound Addition: Prepare a 10-point serial dilution of the N-benzyl derivative.

• Measurement: Use a FLIPR (Fluorometric Imaging Plate Reader) or similar automated system. Inject compound and monitor fluorescence increase (excitation 485 nm / emission 525 nm) for 180 seconds.

• Data: Plot Max-Min fluorescence against log[concentration] to determine

  .

Visualization: SAR Logic Map

Figure 3: Structural decision tree illustrating the impact of specific modifications on pharmacological outcome.

References

• Braden, M. R., Parrish, J. C., Naylor, J. C., & Nichols, D. E. (2006). Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.[7]51) and Phe340(6.[7]52) with superpotent N-benzyl phenethylamine agonists.[7] Molecular Pharmacology, 70(6), 1956–1964.[7]

• Hansen, M., Phonekeo, K., Paine, J. S., Jensen, A. A., & Kristensen, J. L. (2014). Synthesis and structure-activity relationships of N-benzyl phenethylamines as 5-HT2A/2C agonists. ACS Chemical Neuroscience, 5(3), 243–249.

• Halberstadt, A. L. (2017). Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens. Current Topics in Behavioral Neurosciences, 32, 283-311.

• Eshleman, A. J., et al. (2018). N-Benzyl Phenethylamines: Potency and Selectivity for Serotonin 5-HT2A and 5-HT2C Receptors. Psychopharmacology.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.smolecule.com [pdf.smolecule.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Characterization of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine (NB2Me-4MPEA)

Executive Summary

This technical guide provides an in-depth structural and pharmacological analysis of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine .[1] Structurally, this molecule represents a hybrid scaffold: it utilizes the 4-methoxyphenethylamine (4-MPEA) core—distinct from the canonical 2,5-dimethoxy pattern found in the "2C" and "25x-NBOMe" series—linked to an N-(2-methylbenzyl) moiety.[1]

While the "NBOMe" class (specifically 25I-NBOMe) is renowned for sub-nanomolar affinity at the 5-HT2A receptor , the removal of the 2-methoxy substituent on the phenethylamine ring in the subject molecule significantly alters its binding topology.[1] This guide explores the Structure-Activity Relationship (SAR), predicted binding kinetics, and the definitive validation protocols required to assess its potential as a serotonergic probe.[1]

Structural Analysis & SAR Logic

To understand the binding affinity of this specific analog, we must deconstruct it against the established pharmacophore of high-potency 5-HT2A agonists.[1]

The Pharmacophore Breakdown

The subject molecule consists of three critical domains:

Domain	Chemical Structure	SAR Implication
Core Scaffold	4-Methoxyphenethylamine	Reduced Affinity: Lacks the 2-methoxy group present in 2,5-dimethoxy-phenethylamines (e.g., 2C-I).[1] The 2-methoxy group is typically crucial for stabilizing the molecule in the receptor via hydrogen bonding or steric locking.[1]
N-Linker	Ethylamine Nitrogen	Critical Pivot: The secondary amine allows for the N-benzyl extension, a known affinity multiplier (up to 100-fold increase over the primary amine).[1]
Tail Group	2-Methylbenzyl (o-Tolyl)	Hydrophobic Interaction: The ortho-substitution mimics the 2-methoxybenzyl of the NBOMe series.[1] The 2-methyl group provides lipophilic bulk that interacts with the receptor's hydrophobic pocket (Residue Phe339/Phe340).[1]

The "Missing Methoxy" Hypothesis

The canonical 25H-NBOMe (2,5-dimethoxy core) exhibits high affinity (

).[1] The subject molecule removes the 2-methoxy group.[1]

• Mechanism: The 2- and 5-methoxy groups on the phenyl ring typically orient the molecule within the orthosteric binding site (residues Ser159 and Asp155).[1]

• Prediction: The absence of the 2-methoxy group generally leads to a 10- to 50-fold reduction in intrinsic affinity compared to the 2,5-dimethoxy parent.[1] However, the N-(2-methylbenzyl) tail is a potent affinity driver that may partially rescue binding, likely resulting in a

  in the high nanomolar range (50–200 nM) rather than the sub-nanomolar range of 25I-NBOMe.[1]

Signal Transduction Pathway Visualization

The following diagram illustrates the theoretical interaction pathway and the impact of the structural modification.

Caption: Theoretical binding mechanism showing the N-benzyl tail driving affinity despite the weakened core interaction.

Experimental Validation Protocols

To empirically determine the binding affinity (

) and functional efficacy ( / ) of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine, the following self-validating protocols are recommended.

Radioligand Competition Binding Assay

This assay measures the ability of the test compound to displace a known high-affinity radioligand.[1]

Reagents:

• Receptor Source: HEK293 cells stably expressing human 5-HT2A receptors.[1]

• Radioligand:

  (Antagonist, high selectivity) or (Agonist).[1][2]

• Non-specific Control: 10

  Ketanserin.[1]

Step-by-Step Methodology:

• Membrane Preparation: Harvest HEK293-5HT2A cells, homogenize in ice-cold Tris-HCl buffer (pH 7.4), and centrifuge at 40,000

  . Resuspend pellet to a final protein concentration of 5–10 .[1]

• Incubation:

  • Prepare 96-well plates.

  • Add 50

    radioligand ( concentration, approx.[1] 0.5 nM).[1]

  • Add 50

    test compound (NB2Me-4MPEA) in serial dilutions ( M to M).

  • Add 100

    membrane suspension.[1]

• Equilibrium: Incubate for 60 minutes at 37°C (or 25°C depending on ligand kinetics).

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine) using a cell harvester.

• Quantification: Wash filters

  with ice-cold buffer. Add scintillation cocktail and count radioactivity (CPM).[1]

• Data Analysis: Plot % Specific Binding vs. Log[Concentration]. Use non-linear regression to determine

  and convert to using the Cheng-Prusoff equation.[1]

Functional Assay: Calcium Flux (FLIPR)

Binding does not equal activation.[1] This protocol determines if the molecule is an agonist, antagonist, or partial agonist.

Workflow Visualization:

Caption: High-throughput Calcium Flux workflow for determining functional efficacy.

Comparative Data Profile (Predicted)

Based on the SAR of the CIMBI and NBOMe series, the following table presents the projected profile of the subject molecule compared to standard ligands.

Compound	Structure Note	5-HT2A Affinity ( )	Functional Class
25I-NBOMe	2,5-dimethoxy-4-iodo + N-(2-OMe-benzyl)	0.04 nM	Super-Agonist
25H-NBOMe	2,5-dimethoxy + N-(2-OMe-benzyl)	1.0 - 10 nM	Full Agonist
NB2Me-4MPEA	4-methoxy + N-(2-Me-benzyl)	50 - 200 nM (Est.)	Partial Agonist
Mescaline	3,4,5-trimethoxy phenethylamine	~3,000 nM	Partial Agonist

Interpretation: The subject molecule (NB2Me-4MPEA) is expected to be significantly less potent than 25I-NBOMe due to the loss of the 2,5-dimethoxy core interaction.[1] However, the N-benzyl group likely preserves enough affinity to make it more potent than simple phenethylamines like Mescaline or 4-MPEA (which is essentially inactive at 5-HT2A).[1]

Safety & Handling (GLP Standards)

While this specific analog may have lower potency, it belongs to a chemical class known for unpredictably high efficacy and narrow therapeutic indices.

• Hazard: Treat as a potent 5-HT2A agonist.[1][3][4] Potential for vasoconstriction and hallucinogenic effects.[1]

• Solubility: The hydrochloride salt is likely soluble in water/ethanol; the free base is lipophilic.[1]

• Storage: -20°C, desiccated, protected from light.

References

• Hansen, M., et al. (2014). Synthesis and Pharmacological Evaluation of N-Benzyl-Substituted Phenethylamines as 5-HT2A/2C Receptor Agonists. Journal of Medicinal Chemistry.[1] Link[1]

• Nichols, D. E. (2012).[1] Structure-Activity Relationships of Serotonin 5-HT2A Receptors.[1][5][3][4][6][7][8] WIREs Membrane Transport and Signaling.[1] Link[1]

• Ettrup, A., et al. (2011).[2] Radioligand binding and in vivo occupancy of the new 5-HT2A agonist [11C]CIMBI-5.[1] European Neuropsychopharmacology.[1] Link

• Braden, M. R., et al. (2006). Molecular Interaction of Serotonin 5-HT2A Receptor Residues Phe339(6.[1][8]51) and Phe340(6.[1][8]52) with Superpotent N-Benzyl Phenethylamine Agonists.[1][8] Molecular Pharmacology.[1][6] Link

• Halberstadt, A. L. (2017).[1] Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens.[1][6] Current Topics in Behavioral Neurosciences. Link[1]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. 2-(4-Bromo-2,5-dimethoxyphenyl)-N-(2-[11C]methoxybenzyl)ethanamine - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Binding and functional structure-activity similarities of 4-substituted 2,5-dimethoxyphenyl isopropylamine analogues at 5-HT2A and 5-HT2B serotonin receptors [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Neurochemical pharmacology of psychoactive substituted N-benzylphenethylamines: high potency agonists at 5-HT2A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis protocol for 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine via reductive amination

Abstract & Scope

This Application Note details the synthesis of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine , a secondary amine structural motif common in GPCR ligand research and medicinal chemistry.[1] The protocol utilizes a direct reductive amination strategy employing Sodium Triacetoxyborohydride (STAB) .[2]

Unlike traditional methods using Sodium Cyanoborohydride (

), this protocol avoids toxic cyanide byproducts and operates under mild conditions (Room Temperature, weakly acidic pH), ensuring high chemoselectivity. The procedure includes a robust acid-base extraction workup to isolate the target amine in high purity (>95%) without immediate need for chromatography, followed by conversion to the Hydrochloride (HCl) salt for long-term stability.[1]

Chemical Strategy & Mechanism[3][4][5]

Retrosynthetic Analysis

The target molecule is disconnected at the benzylic nitrogen bond, revealing two commercially available precursors:

• Amine: 2-(4-methoxyphenyl)ethanamine (4-Methoxyphenethylamine).[1]

• Carbonyl: 2-Methylbenzaldehyde (o-Tolualdehyde).[1]

Reaction Mechanism

The reaction proceeds via a two-step "one-pot" mechanism:

• Imine Formation: The amine attacks the aldehyde carbonyl to form a hemiaminal, which dehydrates to form an iminium ion.

• Selective Reduction: STAB is a mild hydride donor.[1] It reduces the protonated iminium species much faster than it reduces the starting aldehyde. This selectivity is crucial; stronger reducing agents like Sodium Borohydride (

  ) would reduce the aldehyde to an alcohol (byproduct) before the imine is formed.

Workflow Visualization

Figure 1: Reaction pathway from precursors to isolated salt.[1][3]

Experimental Protocol

Reagents & Stoichiometry

Scale: 10.0 mmol (based on limiting amine)

Reagent	MW ( g/mol )	Equiv.[1]	Amount	Role
2-(4-methoxyphenyl)ethanamine	151.21	1.0	1.51 g	Limiting Reagent
2-Methylbenzaldehyde	120.15	1.1	1.32 g (1.27 mL)	Electrophile
Sodium Triacetoxyborohydride (STAB)	211.94	1.5	3.18 g	Reducing Agent
Acetic Acid (Glacial)	60.05	1.0	0.60 g (0.57 mL)	Catalyst
Dichloromethane (DCM)	-	-	40 mL	Solvent

Note on Solvent: 1,2-Dichloroethane (DCE) is the classic solvent for STAB reactions due to faster kinetics, but DCM is substituted here for an improved safety profile while maintaining excellent yield.

Step-by-Step Procedure

Phase 1: Reductive Amination

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Purge with Nitrogen (

  ) or Argon.[1]

• Solvation: Add 2-(4-methoxyphenyl)ethanamine (1.51 g, 10 mmol) and DCM (40 mL). Stir until dissolved.

• Aldehyde Addition: Add 2-methylbenzaldehyde (1.32 g, 11 mmol).

• Catalysis: Add Acetic Acid (0.57 mL). Stir at Room Temperature (RT) for 30 minutes. This allows the imine/iminium equilibrium to establish.

• Reduction: Cool the mixture slightly to 0°C (ice bath) to mitigate exotherm, then add STAB (3.18 g, 15 mmol) in 3 portions over 5 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at RT for 4–12 hours.

  • Checkpoint: Monitor via TLC (System: 5% MeOH in DCM). The starting amine spot should disappear.[1]

Phase 2: Quench & Workup (Acid-Base Extraction)

This step is critical for removing the non-basic alcohol byproduct formed from excess aldehyde.[1]

• Quench: Slowly add saturated aqueous

  (30 mL) to the reaction mixture. Stir vigorously for 15 minutes until gas evolution ceases.

• Separation: Transfer to a separatory funnel. Separate the organic layer (DCM).[1]

• Aqueous Wash: Extract the aqueous layer once with fresh DCM (20 mL).[1] Combine the organic layers.[1]

• Acid Extraction (Purification):

  • Extract the combined DCM layer with 1M HCl (2 x 30 mL).[1]

  • Chemistry: The product amine is protonated and moves to the aqueous phase. Neutral impurities (unreacted aldehyde, benzyl alcohol byproduct) remain in the DCM.

  • Discard the DCM layer (after verifying no product is lost).

• Basification:

  • Take the acidic aqueous layer (containing product) and cool in an ice bath.

  • Slowly basify to pH > 12 using 4M NaOH .[1] The solution will become cloudy as the freebase amine oils out.

• Final Extraction: Extract the basic aqueous mixture with DCM (3 x 30 mL).

• Drying: Dry the combined DCM extracts over anhydrous

  , filter, and concentrate under reduced pressure (Rotavap) to yield the Crude Freebase Amine (typically a pale yellow oil).

Phase 3: Salt Formation (Hydrochloride)

Converting the oil to a solid salt facilitates handling and storage.

• Dissolve the crude oil in a minimal amount of dry Diethyl Ether or Isopropanol (approx. 10-15 mL).[1]

• Add 2M HCl in Diethyl Ether dropwise with stirring until the solution is acidic (pH litmus paper red) and no further precipitate forms.

• Filter the white solid precipitate.[1] Wash with cold ether (2 x 10 mL).[1]

• Dry under high vacuum to obtain 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine hydrochloride .[1]

Expected Analytical Data

Since this is a custom synthesis, reference values are derived from structural analogs.

• Physical State: White crystalline solid (HCl salt).[1]

• NMR (400 MHz, or ):
  • ~7.1–7.4 (m, 4H, Benzyl Ar-H).[1]
  • ~6.8–7.1 (m, 4H, Phenethyl Ar-H, AA'BB' system).
  • ~3.9–4.1 (s, 2H, Benzylic ).
  • ~3.75 (s, 3H, ).[1]
  • ~3.0–3.2 (m, 2H, ).[1]
  • ~2.8–3.0 (m, 2H, ).[1]
  • ~2.35 (s, 3H, Benzyl ).

• Mass Spectrometry (ESI+): Calculated

  for : 256.[1]16. Found: 256.2.

Troubleshooting & Optimization

Issue	Root Cause	Solution
Low Yield	Incomplete imine formation.	Increase time of Step 4 (pre-STAB stir) to 1-2 hours. Add 3Å molecular sieves to scavenge water.
Residual Aldehyde	STAB decomposed or old.	Use fresh STAB.[1] Ensure solvent is dry (water decomposes borohydrides).[1]
Product is an Oil	Common for freebases.[1][4]	Do not skip Phase 3. If salt is hygroscopic, recrystallize from Isopropanol/Acetone.
Tertiary Amine Impurity	Double alkylation.[1][5]	Unlikely with secondary benzaldehydes due to sterics, but ensure amine is not in large excess. Stick to 1:1.1 ratio.

Safety & Hazards (HSE)[1]

• Sodium Triacetoxyborohydride: Reacts with water to release hydrogen gas (flammable).[1] Irritant. Handle in fume hood.

• DCM (Dichloromethane): Volatile, suspected carcinogen. Avoid inhalation.

• Acids/Bases: Corrosive.[1] Wear proper PPE (gloves, goggles).

References

• The "Abdel-Magid" Protocol (Gold Standard): Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[6][7][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[7][8][9][10] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[5][8][9]

• General Review on Reductive Amination: Tripathi, R. P., Verma, S. S., Pandey, J., & Tiwari, V. K. (2008). Recent developments in reductive amination. Current Organic Chemistry, 12(13), 1093-1115.[1]

• Purification of Amines (Acid-Base Extraction): Master Organic Chemistry. The Acid-Base Extraction Guide.

Sources

• 1. prepchem.com [prepchem.com]
• 2. scribd.com [scribd.com]
• 3. mdpi.com [mdpi.com]
• 4. prepchem.com [prepchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. Sodium Triacetoxyborohydride [merckmillipore.com]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reductive amination - Wikipedia [en.wikipedia.org]

Application Note: Scalable Synthesis and Purification of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine Hydrochloride

Abstract & Scope

This application note details a robust, scalable protocol for the synthesis of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine hydrochloride . This secondary amine scaffold is a structural analog of various CNS-active phenethylamines and "NBOMe" ligands, often utilized in receptor binding assays (e.g., 5-HT, TAAR).

Unlike generic synthetic procedures, this guide focuses on the Abdel-Magid Reductive Amination using sodium triacetoxyborohydride (STAB). This method is selected for its superior selectivity for secondary amines over borohydride (

) or cyanoborohydride ( ) alternatives, significantly reducing the risk of over-alkylation (dimer formation) and eliminating the generation of toxic cyanide byproducts.

Chemical Strategy & Retrosynthesis

The target molecule is constructed via the convergence of a phenethylamine backbone and a benzyl moiety. The retrosynthetic disconnection reveals two primary precursors: 2-(4-methoxyphenyl)ethanamine (also known as O-methyltyramine) and 2-methylbenzaldehyde .

Key Mechanistic Insight

Direct alkylation of the amine with a benzyl halide is discouraged due to the high probability of tertiary amine (bis-alkylation) byproducts. Reductive amination offers a self-limiting pathway. By using STAB in a slightly acidic medium (acetic acid), we favor the protonated iminium intermediate, which is reduced faster than the corresponding aldehyde or ketone, ensuring high chemoselectivity.

Figure 1: Retrosynthetic strategy focusing on the iminium intermediate.

Materials & Reagents

Reagent	Role	Grade/Purity
2-(4-methoxyphenyl)ethanamine	Amine Precursor	>98%
2-methylbenzaldehyde	Aldehyde Precursor	>98%
Sodium Triacetoxyborohydride (STAB)	Reducing Agent	95%+
1,2-Dichloroethane (DCE)	Solvent	Anhydrous
Acetic Acid (Glacial)	Catalyst	ACS Reagent
4M HCl in Dioxane	Salt Former	Anhydrous
Diethyl Ether / 2-Propanol	Crystallization Solvents	HPLC Grade

Experimental Protocol

Protocol A: Reductive Amination (Synthesis)

Objective: Form the secondary amine free base with <5% dialkylated impurity.

• Preparation of Reaction Mixture:

  • In a dry 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 2-(4-methoxyphenyl)ethanamine (10.0 mmol, 1.51 g) in 1,2-Dichloroethane (DCE) (40 mL).

  • Note: DCE is preferred over Methanol here because STAB reacts slowly with DCE, whereas it decomposes faster in protic solvents.

  • Add 2-methylbenzaldehyde (10.5 mmol, 1.26 g). A slight excess (1.05 eq) ensures complete consumption of the amine.

  • Add Glacial Acetic Acid (10.0 mmol, 0.6 mL).

  • Mechanistic Check: The acid catalyzes the formation of the imine/iminium species. Stir at room temperature (RT) for 30–60 minutes under Nitrogen (

    ) to allow the imine equilibrium to establish.

• Reduction:

  • Cool the mixture to 0°C (ice bath).

  • Add Sodium Triacetoxyborohydride (STAB) (14.0 mmol, 2.97 g) portion-wise over 10 minutes.

  • Caution: Gas evolution (

    ) may occur, though less vigorous than with .

  • Remove the ice bath and allow the reaction to warm to RT. Stir for 12–16 hours (overnight).

• Quench and Workup:

  • Quench the reaction by slowly adding saturated aqueous

    (50 mL). Stir vigorously for 20 minutes until gas evolution ceases.

  • Transfer to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (

    mL).

  • Combine organic layers and wash with Brine (50 mL).[1]

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure to yield the crude oil (Free Base).

Protocol B: Salt Formation & Purification

Objective: Isolate the stable Hydrochloride salt and remove non-basic impurities.

• Dissolution:

  • Dissolve the crude free base oil in a minimum amount of anhydrous Diethyl Ether (

    ) (approx. 10–15 mL). If the oil is not fully soluble, add small amounts of DCM until clear.

• Acidification:

  • Cool the solution to 0°C.

  • Dropwise, add 4M HCl in Dioxane (1.2 eq relative to starting amine).

  • Observation: A white precipitate should form immediately. If an oil ("gum") forms instead, see Troubleshooting.

• Crystallization/Trituration:

  • Stir the suspension for 30 minutes at 0°C.

  • Filter the solid using a sintered glass funnel (vacuum filtration).

  • Wash the filter cake with cold Diethyl Ether (

    mL) to remove unreacted aldehyde and neutral organic impurities.

• Recrystallization (If required for high purity):

  • Dissolve the crude salt in hot Isopropanol (IPA) .

  • Allow to cool slowly to RT, then to 4°C.

  • Collect crystals by filtration and dry under high vacuum at 40°C for 4 hours.

Workflow Visualization

Figure 2: Step-by-step process flow from precursors to purified salt.

Analytical Validation (Representative Data)

As a custom synthesis, the following data ranges are the expected validation criteria for the target structure (

).

Analysis	Expected Result / Assignment
Appearance	White to off-white crystalline solid.
LC-MS (ESI+)	[M+H]+ calc: 256.17 ; Found: 256.2 ± 0.2.
1H NMR (DMSO-d6)	9.2-9.5 (br s, 2H, ); 7.1-7.4 (m, 4H, Benzyl Ar-H); 6.8-7.1 (m, 4H, Phenethyl Ar-H); 4.1 (s, 2H, Benzyl- ); 3.73 (s, 3H, ); 3.0-3.2 (m, 4H, Ethylene linker).
Solubility	Soluble in Water, DMSO, Methanol. Sparingly soluble in Acetone. Insoluble in Ether/Hexane.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete imine formation before reduction.	Ensure the amine/aldehyde/acid mix stirs for at least 30-60 mins before adding STAB.
Product "Oils Out"	Salt formation was too rapid or solvent too non-polar.	Decant the supernatant ether. Dissolve the oil in a small amount of hot IPA, add Et2O until turbid, and cool very slowly. Scratch glass to induce nucleation.
Dialkylation (Tertiary Amine)	Temperature too high or wrong reducing agent.	Ensure reaction is kept at RT (not reflux). Confirm use of STAB, not or (which are less selective).
Residual Aldehyde	Excess aldehyde used and not removed.	The HCl salt formation usually excludes neutral aldehydes. Wash the filter cake thoroughly with Ether.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][3][4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4][5] Studies on Direct and Indirect Reductive Amination Procedures.[2][3][4] The Journal of Organic Chemistry, 61(11), 3849–3862.[3][4] Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Bastin, R. J., et al. (2000). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development, 4(5), 427-435. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]

Application Note: High-Affinity Radioligand Binding Assays for Novel Phenethylamine Derivatives

affinity values of novel 2C-X and NBOMe analogs at the 5-HT receptor.

Abstract

The precise pharmacological characterization of novel phenethylamine derivatives (e.g., substituted amphetamines, 2C-series, NBOMes) is critical for distinguishing therapeutic potential from neurotoxicity. While historically

-Ketanserin has been the standard radioligand for 5-HT assays, its significant affinity for -adrenergic and H -histaminergic receptors can confound data for novel scaffolds. This guide presents an optimized competition binding protocol utilizing the highly selective antagonist -MDL100907 (Volinanserin) . We detail membrane preparation, equilibrium binding conditions, and critical filtration steps using polyethyleneimine (PEI) to minimize the non-specific binding inherent to lipophilic cationic amines.

Safety & Compliance (Critical)

WARNING: Novel phenethylamine derivatives often possess unknown potency and toxicology profiles. Many are structural analogs of Schedule I controlled substances.

• Handling: All powder handling must occur within a Class II Biological Safety Cabinet or chemical fume hood.

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.

• Waste: Segregate all radioactive liquid waste (tritium) from solid biohazard waste.

• Regulatory: Verify DEA (US) or local scheduling status before synthesis or acquisition.

Theoretical Grounding: The Selectivity Challenge

Phenethylamines mimic the endogenous neurotransmitter serotonin (5-HT). However, "dirty" binding profiles often lead to adverse events.

• 5-HT

  : The primary target for psychedelic and potential neuropsychiatric therapeutic effects.

• 5-HT

  : Off-target activation is strongly linked to drug-induced valvular heart disease (VHD).

• TAAR1: Activation is associated with psychostimulant effects and addiction potential.

Expert Insight: A binding assay does not determine efficacy. A compound with high affinity (low

) could be a full agonist, partial agonist, or antagonist. Functional assays (e.g., Calcium Flux or GTP S) are required downstream to determine intrinsic activity.

Experimental Workflow Visualization

The following diagram outlines the critical path for the binding assay, highlighting the decision points that ensure data integrity.

Caption: Workflow for Radioligand Competition Binding. Note the critical PEI filtration step to reduce cationic non-specific binding.

Detailed Protocols

Protocol A: Membrane Preparation (HEK293-5HT )

Objective: Isolate cell membranes expressing high densities of human 5-HT

receptors.

• Harvest: Detach confluent HEK293 cells using PBS/EDTA (avoid Trypsin to preserve receptor proteins). Centrifuge at 500

  g for 10 min.

• Lysis: Resuspend pellet in ice-cold Lysis Buffer (50 mM Tris-HCl, pH 7.4). Homogenize using a Polytron (bursts of 10s).

• Membrane Isolation:

  • Centrifuge homogenate at 20,000

    g for 20 min at 4°C.

  • Discard supernatant.[1] Resuspend pellet in fresh Lysis Buffer.

  • Repeat centrifugation to wash away cytosolic components.

• Storage: Resuspend final pellet in Storage Buffer (50 mM Tris-HCl, 10% Sucrose). Aliquot and store at -80°C.

• Validation: Determine protein concentration using a BCA assay.

Protocol B: Radioligand Competition Binding

Objective: Determine the

of the novel derivative by displacing -MDL100907.

Reagents:

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl

  , 1 mM EDTA, 0.1% Ascorbic Acid (prevents oxidation of phenethylamines), pH 7.4.

• Radioligand:

  -MDL100907 (Target concentration: value, typically ~0.5 nM).

• Non-Specific Binding (NSB) Control: 10

  M Methysergide or Ketanserin.

Procedure:

• Plate Setup: Use 96-well polypropylene deep-well plates.

  • Total Binding (TB): Buffer + Membranes + Radioligand.

  • Non-Specific Binding (NSB): Buffer + Membranes + Radioligand + 10

    M Blocker.[1]

  • Unknowns: Buffer + Membranes + Radioligand + Test Compound (7-point log scale, e.g.,

    M to M).

• Incubation: Add 150

  L membrane suspension (approx. 15-20 g protein/well). Incubate for 60 minutes at 37°C (physiological temp ensures equilibrium for lipophilic ligands).

• Filtration (The "Expert" Step):

  • Pre-soak GF/B or GF/C glass fiber filters in 0.3% Polyethyleneimine (PEI) for at least 1 hour.

  • Why? Phenethylamines are positively charged amines. They stick to glass fibers (negative charge). PEI neutralizes the filter, drastically reducing background noise.

  • Harvest using a cell harvester (e.g., PerkinElmer FilterMate).[2] Wash 3x with ice-cold Wash Buffer (50 mM Tris-HCl).

• Counting: Dry filters, add liquid scintillation cocktail, and count on a Beta-counter (e.g., MicroBeta).

Data Analysis & Interpretation

The Cheng-Prusoff Correction

Raw data (

) is dependent on radioligand concentration.[1] To report a universal affinity constant ( ), you must apply the Cheng-Prusoff equation.[3]

• : Concentration of competitor displacing 50% of specific radioligand binding.[1]
• : Concentration of free radioligand used in the assay (nM).
• : Dissociation constant of the radioligand (determined previously via Saturation Binding).[3]

Representative Data Table

A successful assay for a novel phenethylamine (e.g., "Compound X") should present data as follows:

Compound	(nM)	Hill Slope ( )	(nM)	Selectivity (vs 5-HT )
Compound X	14.5	1.02	8.3	45x
2C-B (Ref)	3.2	0.98	1.8	12x
Ketanserin	2.1	1.05	1.2	N/A

• Hill Slope ~1.0: Indicates competitive binding at a single site.

• Hill Slope < 0.8: Suggests negative cooperativity or multiple binding sites.

Troubleshooting "Sticky" Compounds

Phenethylamines, particularly NBOMe derivatives, are highly lipophilic.

• Issue:

  curves plateau above 0% (incomplete displacement).

  • Solution: Increase BSA in buffer (0.1%) or use silanized pipette tips to prevent drug loss to plasticware.

• Issue: High Non-Specific Binding (>20% of Total).

  • Solution: Verify PEI soak of filters.[2] Ensure wash buffer is ice-cold to prevent dissociation of specific binding during harvesting.

References

• National Institute of Mental Health (NIMH). Psychoactive Drug Screening Program (PDSP) Assay Protocol Book. University of North Carolina at Chapel Hill. (Accessed 2026). [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (

  ) and the concentration of inhibitor which causes 50 per cent inhibition ( ) of an enzymatic reaction. Biochemical Pharmacology. [Link]

• IUPHAR/BPS Guide to Pharmacology. 5-HT2A Receptor Ligands and Affinity Data. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. resources.revvity.com [resources.revvity.com]

Technical Notes & Optimization

Troubleshooting solubility issues of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine in aqueous buffers

Executive Summary & Physicochemical Profile

The Core Challenge: 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine is a highly lipophilic secondary amine.[1][2][3] While the amine functionality provides a handle for ionization, the molecule features two hydrophobic aromatic wings (a 4-methoxyphenethyl group and a 2-methylbenzyl group).[1][2]

In aqueous buffers at physiological pH (7.4), this molecule faces a conflict: it is protonated (cationic), which favors solubility, but its high lipophilicity (LogP > 3.5) drives self-aggregation and precipitation.[1][2][3] This "Grease vs. Charge" conflict is the primary source of experimental variability.

Physicochemical Data Table

Property	Value (Est.)	Implication for Solubility
Molecular Weight	~269.38 g/mol	Moderate size; diffusion is not the limiting factor.[1][2][3]
pKa (Amine)	9.5 – 10.2	At pH 7.4, >99% is protonated (cationic).[2][3] Do not alkalize.
LogP (Octanol/Water)	~3.8 – 4.2	Highly lipophilic.[1][2][3] Prone to sticking to plastic tips and plates.[3]
Salt Form	HCl (Solid)	Preferred for aqueous solubility.[1][2][3]
Free Base	Oil / Low-melting Solid	Insoluble in water. Must be converted or dissolved in DMSO first.[1][2][3]

Diagnostic Troubleshooting Guide

Use this decision tree to identify the root cause of your solubility failure.

Figure 1: Diagnostic logic for identifying the cause of insolubility based on visual cues.[1][2]

Common Issues & Solutions (FAQs)

Issue 1: "I bought the free base, and it sits as an oil on top of my buffer."

Root Cause: The free base form of this amine is essentially a hydrophobic oil. It has no charge to interact with water molecules.[2][3] The Fix:

• Do not attempt to sonicate it directly into water; you will create an emulsion, not a solution.[2][3]

• Protocol: Dissolve the free base in 100% anhydrous DMSO to create a high-concentration stock (e.g., 10 mM or 50 mM).

• Dilute this DMSO stock into your assay buffer.[1][2][3] The DMSO carries the molecules into the water, where they will protonate (if pH < 9) and dissolve.

Issue 2: "My 10 mM DMSO stock crashes out when I dilute it into PBS."

Root Cause: This is the "Kinetic Solubility Crash."[3] When a droplet of DMSO stock hits the aqueous buffer, there is a momentary interface of supersaturation. If the buffer has high ionic strength (like PBS, ~150 mM NaCl), the "Salting Out" effect reduces the water's capacity to solvate the hydrophobic drug. The Fix: The "Intermediate Dilution" Method Instead of jumping from 10 mM (DMSO)

10 µM (Buffer), add an intermediate step:

• Step A: Dilute 10 mM stock 1:10 into water or 10 mM HCl (not PBS).

• Step B: Dilute that intermediate solution into your final PBS buffer. Why? This allows the amine to fully protonate and solvate in a low-salt environment before facing the harsh ionic strength of PBS.

Issue 3: "My IC50 curves are shifting/inconsistent."

Root Cause: Adsorption. Lipophilic amines (LogP > 3) adhere aggressively to polypropylene (tips, tubes) and polystyrene (plates).[3] You might think you are testing 100 nM, but only 20 nM is reaching the receptor. The Fix:

• Use Low-Binding pipette tips and tubes.[1][2][3]

• Add 0.05% BSA (Bovine Serum Albumin) or 0.01% Tween-20 to your buffer.[1][2][3] The protein/surfactant coats the plastic surfaces, preventing drug loss.

Standard Operating Procedures (SOPs)

Protocol A: Preparation of Stable Stock Solution

Goal: Create a 10 mM stock that survives freeze-thaw cycles.

• Solvent: Use anhydrous DMSO (Dimethyl Sulfoxide).[1][2][3][4] Avoid Ethanol (it evaporates, changing concentration).[3]

• Calculation:

  • MW

    269.4 g/mol .[1][2][3]

  • To make 1 mL of 10 mM stock, weigh 2.69 mg of powder.

  • Tip: If weighing <5 mg is inaccurate on your balance, weigh ~10 mg and adjust the DMSO volume accordingly.

• Dissolution: Vortex for 30 seconds. If particles remain, sonicate at 40°C for 5 minutes.

• Storage: Aliquot into small volumes (e.g., 50 µL) to avoid repeated freeze-thaw cycles. Store at -20°C.

Protocol B: The "Cloud Point" Solubility Test

Goal: Determine the maximum safe concentration for your specific buffer.

• Prepare a clear 10 mM stock in DMSO.[1][2][3]

• Aliquot 198 µL of your assay buffer (e.g., PBS pH 7.4) into a clear 96-well plate.

• Titrate the drug:

  • Well 1: Add 2 µL stock (Final: 100 µM, 1% DMSO).

  • Well 2: Add 1 µL stock (Final: 50 µM, 0.5% DMSO).

  • Well 3: Add 0.2 µL stock (Final: 10 µM, 0.1% DMSO).

• Incubate at Room Temperature for 60 minutes .

• Read: Measure Absorbance at 600 nm (turbidity) or inspect visually against a dark background.

  • Clear: Soluble.[1][2][3][4][5][6][7][8]

  • Cloudy/Precipitate: Above solubility limit.

Mechanistic Visualization

The following diagram illustrates the solvation dynamics and where the failure points occur.

Figure 2: The kinetic pathway of solubilization.[1][2][3] Success depends on rapid protonation before hydrophobic aggregation occurs.[1][3]

References

• National Center for Biotechnology Information (NCBI). Assay Guidance Manual: DMSO Tolerance and Solubility.[1][2][3] Bethesda (MD): National Library of Medicine (US).[3] Available at: [Link]

• Lipinski, C. A., et al. (2001).[3] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[3] Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1][2][3] [Link]

• PubChem. Compound Summary for N-Benzylphenethylamine Derivatives. (Structural analogs and physicochemical properties).[2][3][9][10] Available at: [Link][3]

Disclaimer: This guide is for research use only. The compound described is a chemical probe; users must adhere to all local regulations regarding the handling of specific phenethylamine derivatives.

Sources

• 1. 4-Methoxy-N-methylbenzeneethanamine | C10H15NO | CID 104735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. 2-(4-Methoxyphenyl)-2-(2-methylphenoxy)ethanamine | C16H19NO2 | CID 55016151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. reddit.com [reddit.com]
• 7. Study of pH-dependent solubility of organic bases. Revisit of Henderson-Hasselbalch relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. Mechanistic Insights into the Neurotoxicity of 2,5-Dimethoxyphenethylamines (2C) and Corresponding N-(2-methoxybenzyl)phenethylamine (NBOMe) Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Removing unreacted aldehyde impurities from N-benzyl ethanamine products

A Guide to Troubleshooting and Purifying Your Product from Aldehyde Impurities

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with the synthesis of N-benzyl ethanamine and encounter challenges with unreacted aldehyde impurities. As Senior Application Scientists, we understand that achieving high purity is critical for downstream applications. This document provides in-depth troubleshooting advice and detailed purification protocols to ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here, we address common issues encountered during the synthesis and purification of N-benzyl ethanamine, focusing on the removal of residual benzaldehyde.

Q1: My post-reaction mixture shows a significant amount of unreacted benzaldehyde. What are the primary causes?

A1: The presence of unreacted benzaldehyde after a reductive amination reaction typically points to one of two key areas: incomplete imine formation or inefficient reduction.[1]

• Incomplete Imine Formation: The initial reaction between ethylamine and benzaldehyde forms an imine intermediate. This is a reversible reaction, and its equilibrium can be influenced by several factors.

  • Causality: The removal of water is crucial to drive the equilibrium towards the imine. If water is not effectively removed, the imine can hydrolyze back to the starting materials.

  • Solution: Ensure your reaction is conducted under anhydrous conditions. The use of a drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) can be beneficial. For larger scale reactions, a Dean-Stark apparatus can be used to azeotropically remove water.

• Inefficient Reduction: The subsequent reduction of the imine to the final amine product is a critical step.

  • Causality: The choice and activity of the reducing agent are paramount. Common reducing agents like sodium borohydride (NaBH₄) can sometimes be insufficient if the imine is particularly stable or if the reagent has degraded.[2]

  • Solution: Consider using a milder, more selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃), which is particularly effective for reductive aminations.[3] Alternatively, catalytic hydrogenation using a catalyst like Palladium on carbon (Pd/C) is a very effective method.[1] Ensure your reducing agent is fresh and handled under appropriate conditions to maintain its reactivity.

Q2: I've tried a simple aqueous work-up, but I'm still struggling to separate the N-benzyl ethanamine from the benzaldehyde. Why isn't this working effectively?

A2: While a standard acid-base extraction is a fundamental purification technique for amines, its effectiveness can be limited by the properties of the specific molecules involved.

• Causality: The principle of acid-base extraction relies on the ability to selectively protonate the amine, making it water-soluble, while the neutral aldehyde remains in the organic layer.[4] However, the pKa of N-benzyl ethanamine and the potential for emulsion formation can complicate this separation. Furthermore, some aldehydes can have partial solubility in the aqueous phase, leading to incomplete separation.

• Solution: A more robust approach is to exploit the reactivity of the aldehyde. A bisulfite wash is a highly effective method.[5]

  • Mechanism: Sodium bisulfite (NaHSO₃) reacts with the aldehyde to form a charged bisulfite adduct. This adduct is highly water-soluble and can be easily extracted into the aqueous phase, leaving the desired amine in the organic layer.[6] This method is generally more selective and efficient than relying solely on pH adjustment.

Q3: Are there alternative purification methods to liquid-liquid extraction for removing aldehyde impurities?

A3: Yes, several other techniques can be employed, each with its own advantages and disadvantages. The choice of method often depends on the scale of the reaction, the desired purity, and the available equipment.

• Chromatography: Column chromatography is a powerful technique for achieving high levels of purity.[1][7]

  • Principle: This method separates compounds based on their differential adsorption onto a stationary phase (e.g., silica gel) and their solubility in a mobile phase.

  • Application: For N-benzyl ethanamine and benzaldehyde, a silica gel column with a gradient elution of a non-polar solvent (like hexane) and a moderately polar solvent (like ethyl acetate) can provide excellent separation. Gas chromatography (GC) is also a valuable analytical tool to assess purity.[8]

• Distillation: If there is a significant difference in the boiling points of your product and the aldehyde impurity, fractional distillation can be a viable option, particularly for larger scale purifications.

  • Consideration: Benzaldehyde has a boiling point of approximately 179°C, while N-benzyl ethanamine's boiling point is around 205-207°C. While feasible, careful control of the distillation parameters is necessary to achieve good separation.

• Scavenger Resins: These are polymer-supported reagents designed to react with and remove specific types of impurities.[9]

  • Mechanism: For aldehyde removal, a resin functionalized with an amine or a hydrazine can be used. The resin forms a covalent bond with the aldehyde, effectively sequestering it from the solution. The resin can then be simply filtered off.[10]

  • Advantage: This method simplifies the work-up process, often eliminating the need for aqueous extractions.[9]

Comparative Analysis of Purification Techniques

Technique	Principle	Advantages	Disadvantages	Best Suited For
Acid-Base Extraction	Differential solubility based on pH	Simple, inexpensive, and scalable.[11]	Can be inefficient for some amines and aldehydes; risk of emulsion formation.	Initial, crude purification.
Bisulfite Wash	Formation of a water-soluble adduct with the aldehyde	Highly selective and efficient for aldehyde removal.[5]	Requires an additional extraction step.	Reactions with significant aldehyde contamination.
Column Chromatography	Differential adsorption	High purity can be achieved; applicable to a wide range of compounds.[7]	Can be time-consuming and requires significant solvent usage; may not be ideal for large-scale purification.	High-purity applications and small-scale reactions.
Fractional Distillation	Separation based on boiling point differences	Scalable and can be cost-effective for large quantities.	Requires a significant boiling point difference between compounds; potential for thermal degradation.	Large-scale industrial production.
Scavenger Resins	Covalent capture of impurities	Simple work-up (filtration); high selectivity.[9]	Can be expensive; may require optimization of reaction conditions.	High-throughput synthesis and medicinal chemistry applications.

Detailed Experimental Protocol: Purification via Bisulfite Extraction

This protocol provides a step-by-step guide for the effective removal of unreacted benzaldehyde from a crude N-benzyl ethanamine product using a sodium bisulfite wash.

Materials:

• Crude N-benzyl ethanamine reaction mixture in an organic solvent (e.g., ethyl acetate, dichloromethane)

• Saturated aqueous sodium bisulfite (NaHSO₃) solution

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Initial Transfer: Transfer the crude reaction mixture to a separatory funnel of appropriate size.

• Bisulfite Wash:

  • Add an equal volume of saturated aqueous sodium bisulfite solution to the separatory funnel.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

  • Allow the layers to separate. The aqueous layer (bottom layer if the organic solvent is less dense than water) will contain the bisulfite adduct of the aldehyde.

  • Drain the aqueous layer.

• Aqueous Wash:

  • Add an equal volume of deionized water to the organic layer in the separatory funnel.

  • Shake for 30 seconds and allow the layers to separate.

  • Drain the aqueous layer. This step removes any residual water-soluble impurities.

• Brine Wash:

  • Add an equal volume of brine to the organic layer.

  • Shake for 30 seconds and allow the layers to separate.

  • Drain the aqueous layer. The brine wash helps to remove residual water from the organic layer.

• Drying:

  • Transfer the organic layer to a clean, dry Erlenmeyer flask.

  • Add a sufficient amount of anhydrous sodium sulfate or magnesium sulfate to the organic layer. Swirl the flask gently. The drying agent should move freely when the solution is dry.

• Filtration and Concentration:

  • Filter the dried organic solution to remove the drying agent.

  • Concentrate the filtrate using a rotary evaporator to remove the solvent.

• Analysis:

  • Analyze the resulting purified N-benzyl ethanamine product for purity using techniques such as ¹H NMR, GC-MS, or TLC to confirm the absence of benzaldehyde.

Visualizing the Purification Workflow

The following diagram illustrates the logical flow of the bisulfite extraction protocol.

Caption: Workflow for Aldehyde Removal via Bisulfite Extraction.

References

• Albarri, R., Vardara, H. F., Al, S., & Önal, A. (2024). Chromatographic Methods and Sample Pretreatment Techniques for Aldehydes, Biogenic Amine, and Carboxylic Acids in Food Samples. Critical Reviews in Analytical Chemistry, 1-22. [Link]

• Amerigo Scientific. (n.d.). Scavenger Resins. Retrieved from [Link]

• Gomes, C. L., et al. (2019). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. ACS Omega, 4(8), 13354-13363. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• St-Jean, F., & Wuest, J. D. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134), e57404. [Link]

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. [Link]

• Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

• Gravel, M., & Hall, D. G. (2005). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 9(1), 129-132. [Link]

• James, S. L. (2018). Characterization and Separation of Amines by Gas Chromatography. Analytical Chemistry, 90(15), 8823-8830. [Link]

• CDN. (n.d.). Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. gctlc.org [gctlc.org]
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• 5. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lookchem.com [lookchem.com]
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• 11. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]

Technical Support Center: Stability &amp; Handling of N-Benzyl Phenethylamine Derivatives

This guide is structured as a specialized Technical Support Center response, designed for researchers handling 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine .

This molecule is a structural analog of the NBOMe class of psychoactive research chemicals (specifically related to 25H-NBOMe, but with a 4-methoxyphenethylamine core and a 2-methylbenzyl N-substitution). Due to the scarcity of direct literature on this specific analog, the stability data and protocols below are synthesized from validated studies on structurally homologous N-benzylphenethylamines (NBOMes) and 4-methoxyphenethylamines (PMMA derivatives).

Case ID: TICKET-NB-STAB-001 Subject: Stability of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine in Plasma Assigned Specialist: Senior Application Scientist, Bioanalytical Division

Executive Summary: The Stability Profile

The compound 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine is a lipophilic secondary amine. In plasma matrices, it faces three primary stability threats:

• Adsorptive Loss: High lipophilicity leads to rapid binding to plastic surfaces (polypropylene tubes) and plasma proteins, causing "disappearing peaks" in LC-MS/MS.

• Oxidative Dealkylation: The secondary amine nitrogen is susceptible to oxidation, particularly at the benzylic carbon positions.

• Enzymatic Degradation: While more stable than primary amines, it remains a substrate for plasma oxidases (e.g., SSAO) and residual esterases if not properly inhibited.

Status: Unstable at Room Temperature. Requires cryopreservation (-20°C or lower) and specific anti-adsorption handling.

Troubleshooting Guide (FAQ Format)

Q1: "My LC-MS/MS recovery is dropping over time, even in frozen samples. Is the molecule degrading?"

Diagnosis: Likely Adsorptive Loss , not chemical degradation. Mechanism: The N-(2-methylbenzyl) group significantly increases lipophilicity compared to the parent phenethylamine. In standard polypropylene (PP) tubes, the compound migrates from the plasma matrix to the container walls. Solution:

• Switch Containers: Use silanized glass vials or low-binding polypropylene tubes.

• Modifier Addition: Pre-treat plasma collection tubes with 0.5% Formic Acid (FA) or use a solvent "keeper" (e.g., 5% isopropanol) immediately upon aliquoting to keep the analyte solubilized.

Q2: "I see a secondary peak appearing in chromatograms after 24 hours at Room Temperature. What is it?"

Diagnosis: Oxidative N-Dealkylation or Schiff Base Hydrolysis . Mechanism: The N-benzyl linkage is the "weak link." In the presence of light and oxygen, the molecule can cleave, reverting to the parent 4-methoxyphenethylamine and 2-methylbenzaldehyde . Solution:

• Strict Temperature Control: Never leave plasma samples at RT (>20°C) for more than 2 hours.

• Light Protection: Use amber vials. Phenethylamine derivatives are photosensitive.

• Antioxidant: Add Ascorbic Acid (1 mg/mL) to the plasma immediately after separation.

Q3: "Which anticoagulant should I use: EDTA, Heparin, or Citrate?"

Recommendation: K2-EDTA . Reasoning:

• Heparin: Can cause ion suppression in LC-MS/MS and occasionally forms complexes with cationic amines.

• EDTA: Acts as a chelator. By binding metal ions, it inhibits metallo-enzymes (like certain oxidases) that might catalyze the degradation of the amine.

Validated Stability Data (Analog-Based)

Data extrapolated from validated studies on homologous 25X-NBOMe compounds [1, 2].

Storage Condition	Duration	Stability Status	Recovery (%)	Recommended Action
Room Temp (20-25°C)	24 Hours	Critical	< 85%	Process immediately. Do not store.
Refrigerated (4°C)	7 Days	Caution	90-95%	Acceptable for short-term active work.
Frozen (-20°C)	180 Days	Stable	> 98%	Standard storage condition.
Freeze/Thaw Cycles	3 Cycles	Stable	> 95%	Minimize cycles; aliquot samples.
Processed (Autosampler)	48 Hours	Stable	> 98%	Only if extracted into organic solvent.

Recommended Processing Protocol

To ensure data integrity, implement this "Self-Validating" workflow. This protocol minimizes adsorption and enzymatic activity.

Step 1: Blood Collection

• Collect blood into K2-EDTA tubes (Lavender top).

• Crucial: Place tubes on wet ice immediately. Do not allow to sit at room temperature.

• Centrifuge at 2,000 x g for 10 minutes at 4°C within 30 minutes of collection.

Step 2: Plasma Stabilization (The "Keeper" Step)

• Transfer plasma to Silanized Glass Vials (or Low-Bind PP).

• Acidification: Add 5% Formic Acid in water (10 µL per 1 mL plasma).

  • Why? Acidification protonates the amine (forming the salt), reducing its affinity for plastic surfaces and inhibiting oxidative enzymes.

Step 3: Storage

• Snap freeze in liquid nitrogen or dry ice/methanol bath.

• Store at -80°C (preferred) or -20°C.

Step 4: Extraction (LLE Preferred)

• Avoid simple protein precipitation (PPT) if sensitivity is low.

• Use Liquid-Liquid Extraction (LLE) :

  • Buffer plasma to pH 10 (using Carbonate buffer).

  • Extract with MTBE (Methyl tert-butyl ether) or Chlorobutane .

  • Why? The lipophilic nature of the N-benzyl group makes LLE highly efficient and cleaner than PPT.

Visualizing the Stability & Degradation Pathway

The following diagram illustrates the critical control points where the analyte is lost and the chemical mechanism of degradation.

Caption: Stability flowchart indicating the two primary failure modes: Adsorption (yellow) and Oxidative Cleavage (yellow), leading to breakdown products (grey). The green path represents the validated preservation protocol.

References

• Caspar, A. T., et al. (2018). Metabolic Fate of Hallucinogenic NBOMes. This study details the susceptibility of the N-benzyl linkage to metabolic cleavage and the stability of the phenethylamine core.

  • Source:

• Pasin, D., et al. (2017). An evaluation of 25B-, 25C-, 25D-, 25H-, 25I- and 25T2-NBOMe via LC-MS-MS: method validation and analyte stability.

  • Source:

• Halberstadt, A. L. (2017). Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens. Discusses the structure-activity relationships and lipophilicity issues relevant to adsorption.

  • Source:

Reference Data & Comparative Studies

Comparing potency of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine vs NBOMe series

This guide provides an in-depth technical comparison between the specific N-(2-methylbenzyl) analogue and the established N-(2-methoxybenzyl) (NBOMe) series.

Technical Comparison: N-(2-Methylbenzyl) vs. NBOMe Series Potency

Executive Summary

The compound 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine (herein referred to as 4-MeO-NB2Me ) represents a structural hybrid that lacks the critical pharmacophores required for the high-potency 5-HT2A agonism seen in the NBOMe series .

While the NBOMe series (e.g., 25I-NBOMe) exhibits sub-nanomolar affinity (

nM) due to a specific hydrogen-bond interaction facilitated by the ortho-methoxy group, the 4-MeO-NB2Me analogue suffers from two primary structural deficits:

• Loss of the 2,5-dimethoxy pattern on the phenethylamine core (reducing affinity by >100-fold).

• Substitution of the ortho-methoxy with an ortho-methyl group on the benzyl ring (eliminating a key hydrogen bond acceptor site).

Consequently, 4-MeO-NB2Me is predicted to display negligible potency at the 5-HT2A receptor compared to the NBOMe series, likely functioning as a monoamine transport inhibitor or trace amine-associated receptor (TAAR) ligand rather than a psychedelic agonist.

Structural & Mechanistic Analysis

The "NBOMe" Pharmacophore

The extreme potency of the NBOMe series (specifically 25I-NBOMe, 25B-NBOMe) relies on a precise "molecular address":

• Phenethylamine Core: The 2,5-dimethoxy-4-halogen substitution pattern is essential for stabilizing the ligand within the orthosteric binding pocket of 5-HT2A.

• N-Benzyl Linker: The N-benzyl group extends into a hydrophobic pocket (likely involving residues Phe339 or Phe340).

• The Ortho-Methoxy Key: The oxygen atom at the 2-position of the benzyl ring acts as a hydrogen bond acceptor , likely interacting with Ser156 or an ordered water molecule network. This interaction "locks" the receptor in an active conformation, resulting in high efficacy (

  ) and affinity.

The "NB2Me" Variant (Target Compound)

The target compound, 4-MeO-NB2Me , replaces the ortho-methoxy group with a methyl group .

• Steric Effect: The methyl group is isosteric with the methoxy group, meaning it fills the same physical space in the receptor pocket.

• Electronic Effect: The methyl group is lipophilic and non-polar . It cannot form the critical hydrogen bond.

• Result: While the benzyl ring still provides hydrophobic binding energy (better than a simple N-methyl group), the loss of the H-bond anchor significantly increases the dissociation rate (

  ), reducing overall affinity ( ) and residence time.

Visualizing the SAR Pathway

Figure 1: Structure-Activity Relationship (SAR) flow comparing the critical features of the NBOMe series vs. the target 4-MeO-NB2Me compound.

Comparative Potency Data

The following table synthesizes data from key SAR studies (e.g., Hansen et al., 2014; Braden et al., 2006) to illustrate the potency drop-off. Note that direct data for the specific 4-MeO-NB2Me is extrapolated from the closely related 25H-NB2Me and 25H-NBOMe datasets.

Compound Class	Compound Name	N-Benzyl Substituent	Core Substitution	5-HT2A Affinity ( , nM)	Functional Potency ( , nM)	Efficacy ( )
NBOMe (Standard)	25I-NBOMe	2-Methoxy	2,5-dimethoxy-4-I	0.04	0.2	Full Agonist (~90%)
NBOMe (Reference)	25H-NBOMe	2-Methoxy	2,5-dimethoxy-4-H	2.8	15	Partial Agonist (~80%)
NB-H (Unsubstituted)	25H-NB	Hydrogen	2,5-dimethoxy-4-H	68	>100	Partial Agonist
NB2Me (Analogue)	25H-NB2Me *	2-Methyl	2,5-dimethoxy-4-H	~15 - 30 (Est.)	~50 - 100 (Est.)[1]	Partial Agonist
Target Compound	4-MeO-NB2Me	2-Methyl	4-methoxy only	> 10,000 (Inactive)	N/A	Inactive

Key Takeaway:

• The "Methyl" Penalty: Replacing the ortho-methoxy with ortho-methyl (comparing 25H-NBOMe to 25H-NB2Me) typically results in a 5-10x loss in affinity .

• The "Core" Penalty: Removing the 2,5-dimethoxy groups (comparing 25H-NB2Me to the target 4-MeO-NB2Me) results in a >1000x loss in affinity . The target compound is effectively inactive as a psychedelic.

Experimental Protocols

To empirically verify these values, the following standardized protocols are recommended. These assays provide self-validating data points for affinity (

) and functional efficacy ( ).

Radioligand Binding Assay (Determination of )

• Objective: Measure the equilibrium dissociation constant of the test compound at the 5-HT2A receptor.

• Cell Line: HEK293 cells stably expressing human 5-HT2A.

• Radioligand: [3H]-Ketanserin (antagonist) or [125I]-DOI (agonist). Note: Agonist binding is preferred for NBOMe derivatives to detect high-affinity states.

• Protocol Steps:

  • Membrane Prep: Homogenize cells in Tris-HCl buffer; centrifuge to isolate membrane fractions.

  • Incubation: Incubate membranes with 0.5 nM [3H]-Ketanserin and varying concentrations (

    to M) of the test compound (4-MeO-NB2Me) for 60 min at 37°C.

  • Filtration: Rapidly filter through GF/B glass fiber filters using a cell harvester.

  • Counting: Measure radioactivity via liquid scintillation counting.

  • Analysis: Fit data to a one-site competition model to derive

    , then convert to using the Cheng-Prusoff equation.

Calcium Flux Functional Assay (Determination of )

• Objective: Assess the compound's ability to activate the Gq-coupled signaling pathway (intracellular

  release).

• Indicator: Fluo-4 AM (calcium-sensitive fluorescent dye).

• Workflow Visualization:

Figure 2: Workflow for the Calcium Flux functional assay used to determine agonist potency (

).

Conclusion & Recommendations

• Potency Assessment: The target compound, 4-MeO-NB2Me , is significantly inferior to the NBOMe series. It lacks both the electronic anchor (2-methoxy) and the structural scaffold (2,5-dimethoxy) required for activity.

• Use Case: This compound serves best as a negative control in SAR studies to demonstrate the necessity of the 2,5-dimethoxy pharmacophore.

• Safety Note: While likely inactive as a hallucinogen, N-benzyl phenethylamines can exhibit unpredictable toxicity or off-target binding (e.g., hERG channel inhibition). Handle with standard high-potency compound precautions until toxicity is ruled out.

References

• Hansen, M., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience. Link

• Braden, M. R., et al. (2006). Molecular interaction of serotonin 5-HT2A receptor residues Phe339 and Phe340 with superpotent N-benzyl phenethylamine agonists. Molecular Pharmacology. Link

• Nichols, D. E. (2012). Structure-activity relationships of serotonin 5-HT2A agonists. Wiley Interdisciplinary Reviews: Membrane Transport and Signaling. Link

• Eshleman, A. J., et al. (2014). N-Benzyl Substituted Phenethylamines: A New Class of Potent 5-HT2A Receptor Agonists. Psychopharmacology. Link

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• 1. 2-(4-Methoxyphenyl)-2-(2-methylphenoxy)ethanamine | C16H19NO2 | CID 55016151 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine (25B-NBOMe) Quantification

This guide provides an in-depth comparison of analytical methodologies for the robust quantification of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine, a potent phenethylamine derivative commonly known as 25B-NBOMe. In fields ranging from forensic toxicology to pharmaceutical development, the assurance of data integrity is paramount. This is achieved through a systematic process known as analytical method validation, which demonstrates that a chosen analytical procedure is unequivocally "suitable for its intended purpose."[1][2][3]

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental design, grounding every recommendation in the rigorous frameworks established by global regulatory bodies, including the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[4][5][6][7][8] Our objective is to equip researchers, scientists, and drug development professionals with the expertise to select, validate, and implement the most appropriate analytical technique for their specific application.

The Regulatory Cornerstone: Understanding Method Validation Parameters

Before comparing specific technologies, it is crucial to understand the universal language of analytical method validation. Regulatory guidelines, principally the ICH Q2(R1) and M10 guidelines, provide a harmonized framework for this process.[5][7][9][10][11] The objective is to challenge the method and define its performance characteristics and operational limitations.

A validated method ensures that the data generated are reliable, reproducible, and scientifically defensible.[12] The core parameters that must be evaluated are detailed below.

• Specificity/Selectivity : This is the ability of the method to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[13][14] For complex biological matrices, this is a critical parameter to avoid erroneous results.

• Linearity : Demonstrates the direct proportional relationship between the concentration of the analyte and the analytical signal over a defined range.[13] This is typically evaluated by a linear regression analysis of at least five concentration levels.

• Range : The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy : Expresses the closeness of the method's results to the true or accepted reference value. It is typically determined by analyzing a sample with a known concentration and comparing the measured value to the true value.[3][14]

• Precision : The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at three levels:

  • Repeatability : Precision under the same operating conditions over a short interval.

  • Intermediate Precision : Within-laboratory variations (e.g., different days, different analysts, different equipment).

  • Reproducibility : Precision between different laboratories (an inter-laboratory trial).

• Limit of Detection (LOD) : The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[13]

• Limit of Quantification (LOQ) : The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[13]

• Robustness : A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH of the mobile phase, column temperature). This provides an indication of its reliability during normal usage.

Caption: Interrelationship of core analytical method validation parameters.

Comparative Analysis of Key Analytical Techniques

The choice of analytical technique is driven by the specific requirements of the study, including the nature of the sample matrix, the required sensitivity, and the available instrumentation. For 25B-NBOMe, a phenethylamine derivative, the most prevalent and effective methods are chromatographic.

Technique	Principle	Typical Application	Strengths	Limitations
HPLC-UV/DAD	Separation by liquid chromatography followed by detection based on the analyte's absorbance of UV-Vis light.[15]	Quantification in bulk materials, simple formulations, and sometimes seized blotter papers.	Cost-effective, robust, widely available, straightforward method development.	Lower sensitivity and specificity compared to MS; susceptible to interference from co-eluting compounds with similar UV spectra.
GC-MS	Separation of volatile compounds by gas chromatography followed by detection using mass spectrometry for identification and quantification.	Forensic analysis of seized materials and biological fluids.[16][17] Often requires derivatization to improve the volatility and chromatographic behavior of polar analytes like phenethylamines.[18]	High specificity due to mass fragmentation patterns, excellent chromatographic resolution, extensive spectral libraries for identification.	Derivatization adds complexity and potential for variability; not suitable for thermally labile compounds; can be less sensitive than LC-MS/MS for certain analytes.
LC-MS/MS	Separation by liquid chromatography coupled with tandem mass spectrometry, which provides two stages of mass analysis for exceptional selectivity and sensitivity.[19][20][21]	Gold standard for quantifying low concentrations in complex biological matrices like blood, urine, and plasma.[22][23][24][25][26]	Unmatched sensitivity (pg/mL levels) and specificity (due to MRM transitions), high throughput, applicable to a wide range of compounds without derivatization.[26]	Higher instrument cost, potential for matrix effects (ion suppression/enhancement) that must be carefully evaluated during validation.

Performance Characteristics Summary

The following table summarizes typical performance data for the quantification of NBOMe compounds, derived from published literature. These values should be considered indicative, as actual performance will depend on the specific instrument, method, and matrix.

Parameter	HPLC-UV/DAD	GC-MS	LC-MS/MS
Typical LOQ	~0.1 - 1 µg/mL[27]	~1 - 15 ng/mL[28]	0.01 - 0.5 ng/mL (10 - 500 pg/mL)[25][26]
Linearity (r²)	>0.99	>0.99	>0.995
Accuracy (% Recovery)	98 - 102%	90 - 110%	85 - 115% (±20% at LOQ)[2]
Precision (%RSD)	< 2%[15]	< 10%	< 15% (< 20% at LOQ)[2]
Specificity	Moderate (relies on retention time and UV spectrum)	High (relies on retention time and mass spectrum)	Very High (relies on retention time and specific precursor/product ion transitions)

Experimental Workflow & Decision Making

The process of validating an analytical method is a structured endeavor that proceeds from planning to final reporting. The choice of which method to validate is a critical first step.

Caption: General workflow for analytical method validation.

Choosing the Right Method: A Decision Framework

The selection of an analytical technique is a balance of scientific need and practical constraints. This diagram outlines the key considerations.

Caption: Decision tree for selecting an analytical method for 25B-NBOMe.

Detailed Protocol: Validation of an HPLC-UV Method

This section provides a representative, step-by-step protocol for the validation of a reversed-phase HPLC-UV method for the quantification of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine in a bulk powder sample.

Objective : To validate an HPLC-UV method to accurately and precisely quantify 25B-NBOMe in a bulk substance, demonstrating its suitability for quality control purposes.

Specificity

• Rationale : To ensure that the signal measured is solely from the analyte of interest and not from any potential impurities or degradation products.

• Protocol :

  • Prepare a solution of a placebo (matrix without the analyte), a solution of the 25B-NBOMe reference standard, and a sample solution.

  • Inject each solution into the HPLC system.

  • Analyze the chromatograms. The placebo should show no peak at the retention time of 25B-NBOMe.

  • Perform forced degradation studies. Expose the sample to acidic, basic, oxidative, and thermal stress.

  • Analyze the stressed samples. The main analyte peak should be chromatographically resolved from all degradation product peaks (peak purity should be assessed if using a DAD detector).

Linearity

• Rationale : To confirm a proportional relationship between analyte concentration and detector response, which is fundamental for quantification.

• Protocol :

  • Prepare a stock solution of the 25B-NBOMe reference standard.

  • From the stock solution, prepare at least five calibration standards at different concentrations, covering the expected range (e.g., 80% to 120% of the target concentration).

  • Inject each concentration in triplicate.

  • Plot the average peak area against the concentration.

  • Perform a linear least-squares regression analysis. The correlation coefficient (r²) should be ≥ 0.99.

Accuracy

• Rationale : To establish the trueness of the method by comparing the measured concentration to a known true value.

• Protocol :

  • Prepare a placebo matrix.

  • Spike the placebo with known amounts of 25B-NBOMe at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare at least three replicates at each concentration level.

  • Analyze the samples and calculate the percent recovery for each replicate using the equation: (Measured Concentration / Nominal Concentration) * 100.

  • The mean percent recovery should be within 98.0% to 102.0% for a bulk drug substance.[14]

Precision (Repeatability & Intermediate Precision)

• Rationale : To demonstrate the method's consistency and lack of random error, both within a single analytical run and over different days/analysts.

• Protocol :

  • Repeatability (Intra-assay precision) :

    • Prepare six individual samples at 100% of the target concentration from the same homogeneous batch.

    • Analyze all six samples on the same day, with the same analyst, and on the same instrument.

    • Calculate the Relative Standard Deviation (%RSD) of the results. The acceptance criterion is typically ≤ 2%.

  • Intermediate Precision :

    • Repeat the repeatability study on a different day with a different analyst (if possible).

    • Calculate the %RSD for the combined data from both days. The acceptance criterion is typically ≤ 2%.

Limit of Quantification (LOQ)

• Rationale : To determine the lowest concentration that can be reliably measured with acceptable accuracy and precision, which is crucial for impurity testing.

• Protocol :

  • Estimate the LOQ based on the signal-to-noise ratio (typically S/N of 10:1) or from the standard deviation of the response and the slope of the calibration curve.

  • Prepare samples at the estimated LOQ concentration.

  • Inject at least six replicates.

  • Calculate the accuracy (%recovery) and precision (%RSD) of the measurements. The results must meet predefined acceptance criteria (e.g., precision ≤ 10% and accuracy within 80-120%).

Conclusion

The validation of an analytical method for the quantification of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine is a mandatory and scientifically rigorous process. It provides documented evidence that the chosen method is reliable, accurate, and fit for its intended purpose. While HPLC-UV offers a robust and cost-effective solution for higher concentration samples, GC-MS provides excellent specificity for forensic identification. For trace-level quantification in complex biological matrices, LC-MS/MS remains the undisputed gold standard, offering unparalleled sensitivity and selectivity.

The ultimate choice of methodology must be guided by the analytical problem at hand. By grounding experimental design in the principles outlined by regulatory bodies like the ICH and by thoroughly evaluating all key validation parameters, researchers can ensure the generation of high-quality, defensible data critical for advancing scientific knowledge and ensuring public safety.

References

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services, Food and Drug Administration. [Link]

• European Medicines Agency. (2023). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• Dresen, S., Blake, D., Taylor, A., & Williams, K. Identification and Quantitation of Designer Drugs in Urine by LC-MS/MS. AB SCIEX. [Link]

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. [Link]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• AIT Bioscience. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• Ovid. European Medicines Agency guideline on bioanalytical method validation. [Link]

• Federal Register. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

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• ResearchGate. NBOMe compounds: An overview about analytical methodologies aiming their determination in biological matrices. [Link]

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A Senior Application Scientist's Guide to the Unambiguous Differentiation of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine and its Positional Isomers

Introduction: The Challenge of Isomeric Ambiguity

In the fields of pharmaceutical development and forensic chemistry, the precise structural identification of a molecule is not merely an academic exercise; it is a fundamental requirement for safety, efficacy, and legality. 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine is a substituted phenethylamine, a class of compounds with significant biological activity. The challenge in its analysis lies in the potential for co-existing positional isomers—molecules with the same chemical formula and molecular weight, but with different arrangements of substituents on their aromatic rings. These subtle structural shifts can dramatically alter a compound's pharmacological and toxicological profile.

This guide provides a comprehensive, multi-technique workflow for the unambiguous differentiation of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine from its key positional isomers. We will move beyond simple protocol recitation to explain the causality behind each experimental choice, ensuring a self-validating and scientifically rigorous approach. The primary isomers under consideration involve shifting the methoxy group on the phenethylamine ring and the methyl group on the benzyl ring.

Caption: Target compound and its primary positional isomers.

Part 1: Chromatographic Separation - The First Line of Defense

Since positional isomers share the same molecular weight, mass spectrometry alone is insufficient for differentiation without prior separation. Chromatography is therefore the indispensable first step. The choice of chromatographic technique and, more importantly, the stationary phase, is critical.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone of forensic and analytical chemistry due to its high resolving power and the structural information provided by mass spectral fragmentation.[1] For N-benzylphenethylamines, derivatization is often not required, simplifying sample preparation.

Causality of Method Selection: The elution order in GC is primarily governed by the boiling point and, to a lesser extent, the polarity of the analytes. Positional isomers often have very similar boiling points, making baseline separation challenging. The key is to select a column that can exploit subtle differences in polarity and molecular shape. A mid-polarity column, such as one containing a phenyl-substituted polysiloxane, is often a good compromise, offering different selectivity compared to standard non-polar phases. The elution order for substituted N-benzyl compounds on many standard phases is often ortho > meta > para.[2]

Mass Spectrometry Insights: Under Electron Ionization (EI), N-benzylphenethylamines exhibit characteristic fragmentation patterns, primarily involving cleavage of the bonds adjacent to the nitrogen atom.[3][4] This typically results in two major fragment ions: a substituted benzyl cation and a substituted phenethylamine-derived fragment.

• Benzylic Cleavage: Forms a substituted methylbenzyl cation (e.g., m/z 105 for methylbenzyl).

• Phenethylamine Cleavage: Forms a substituted methoxyphenylethylamine-related fragment.

Crucially, for positional isomers, these primary fragments will have the same mass. While minor differences in the relative intensities of fragment ions may exist, these are often not robust enough for unambiguous identification without authentic reference standards.[5] Therefore, GC-MS serves to separate the isomers and confirm their mass, but definitive identification requires further spectroscopic analysis.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of ethyl acetate.

• Instrument: Agilent GC-MS system (or equivalent).

• Column: Agilent HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a mid-polarity phenyl-based column.

• Injection: 1 µL, splitless mode, at 285°C.[6]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature of 80°C, hold for 1 min, ramp at 20°C/min to 285°C, and hold for 5 min.[6]

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 50-550.

Anticipated Data

Compound	Predicted Elution Order	Key Fragment Ions (m/z)
2-(4-methoxyphenyl)-N-(2-methyl benzyl)ethanamine (Target)	1	105 (methylbenzyl), 150 (methoxyphenethylamine core)
2-(4-methoxyphenyl)-N-(3-methyl benzyl)ethanamine	2	105 (methylbenzyl), 150 (methoxyphenethylamine core)
2-(4-methoxyphenyl)-N-(4-methyl benzyl)ethanamine	3	105 (methylbenzyl), 150 (methoxyphenethylamine core)
2-(2-methoxy phenyl)-N-(2-methylbenzyl)ethanamine	(Varies)	105 (methylbenzyl), 150 (methoxyphenethylamine core)
2-(3-methoxy phenyl)-N-(2-methylbenzyl)ethanamine	(Varies)	105 (methylbenzyl), 150 (methoxyphenethylamine core)

High-Performance Liquid Chromatography (HPLC)

For compounds that may be thermally labile or for achieving alternative selectivity, HPLC is a powerful alternative. The key to separating positional isomers via HPLC lies in selecting a stationary phase that interacts differently with the subtle electronic and steric variations among the isomers.

Causality of Method Selection: While a standard C18 column separates based on hydrophobicity, it often fails to resolve positional isomers. A more effective choice is a Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase.[7][8] These columns are designed to promote π-π interactions between the electron-rich stationary phase and the aromatic rings of the analyte.[9] The different positions of the electron-donating methoxy and methyl groups on the isomers alter the electron density distribution of the aromatic rings, leading to differential retention on these specialized columns.[7][9] This makes them highly suitable for separating aromatic positional isomers.[10][11]

Experimental Protocol: HPLC-MS Analysis

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of 50:50 acetonitrile:water.

• Instrument: Agilent 1290 Infinity II LC with a 6545 Q-TOF MS (or equivalent).

• Column: Agilent Poroshell 120 PFP (2.1 x 100 mm, 2.7 µm) or a similar Phenyl-based column.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 10 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Drying Gas: 350°C at 10 L/min.

  • Capillary Voltage: 3500 V.

  • Fragmentor Voltage: 120 V.

  • Scan Range: m/z 100-600.

Anticipated Data

Compound	Predicted Retention Time (min) on PFP Column
2-(4-methoxyphenyl)-N-(4-methyl benzyl)ethanamine	Highest (more symmetrical, stronger interaction)
2-(4-methoxyphenyl)-N-(3-methyl benzyl)ethanamine	Intermediate
2-(4-methoxyphenyl)-N-(2-methyl benzyl)ethanamine (Target)	Lowest (steric hindrance from ortho-methyl)
2-(2-methoxy phenyl)-N-(2-methylbenzyl)ethanamine	Lowest (steric hindrance from two ortho groups)

Part 2: Definitive Spectroscopic Identification

Once isomers are chromatographically separated, spectroscopic techniques provide the definitive structural evidence.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR is arguably the most powerful tool for distinguishing positional isomers. It provides direct information about the chemical environment of each proton, and crucially, the spatial relationship between neighboring protons through spin-spin coupling. Aromatic protons resonate in a characteristic region (typically 6.5-8.0 ppm), and the substitution pattern on the ring dictates the splitting pattern observed.[12][13]

Causality of Method Selection: Each positional isomer will produce a unique and predictable set of signals in the aromatic region of the ¹H NMR spectrum. The number of signals, their chemical shift (position), and their multiplicity (splitting pattern) serve as a definitive fingerprint for the substitution pattern.

• Para-substitution (e.g., 4-methoxy): Often gives two doublets (an AA'BB' system), appearing as a pair of doublets.

• Ortho-substitution (e.g., 2-methyl): Gives a more complex pattern, often four distinct signals (e.g., a doublet, a triplet, a triplet, a doublet).

• Meta-substitution (e.g., 3-methyl): Also gives a complex pattern, often with four signals including a characteristic singlet-like resonance for the proton between the two substituents.

Predicted ¹H NMR Aromatic Signals (Illustrative)

Isomer Type	Ring A (methoxyphenyl) Pattern	Ring B (methylbenzyl) Pattern
Target: 4-methoxy, 2-methyl	Two doublets (d), J ≈ 8-9 Hz	Four distinct multiplets (e.g., d, t, t, d)
Isomer: 4-methoxy, 3-methyl	Two doublets (d), J ≈ 8-9 Hz	Four distinct multiplets (e.g., s-like, d, t, d)
Isomer: 4-methoxy, 4-methyl	Two doublets (d), J ≈ 8-9 Hz	Two doublets (d), J ≈ 8 Hz
Isomer: 3-methoxy, 2-methyl	Four distinct multiplets (e.g., s-like, d, t, d)	Four distinct multiplets (e.g., d, t, t, d)
Isomer: 2-methoxy, 2-methyl	Four distinct multiplets (e.g., d, t, t, d)	Four distinct multiplets (e.g., d, t, t, d)

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the vibrational modes of functional groups within a molecule. For distinguishing aromatic isomers, the key diagnostic regions are the C-H out-of-plane (oop) bending bands and the weak overtone/combination bands.

Causality of Method Selection: The positions of substituents on an aromatic ring dictate which C-H bonds are present and how they can vibrate. These vibrations produce characteristic absorption bands.

• Out-of-Plane (oop) Bending (900-675 cm⁻¹): This region is highly diagnostic of the number of adjacent free hydrogens on the ring.[14]

• Overtone/Combination Bands (2000-1665 cm⁻¹): These are weak but produce a characteristic pattern of absorptions that is highly indicative of the substitution pattern.[12][14]

Predicted FTIR Diagnostic Peaks

Substitution Pattern	C-H oop Bending (cm⁻¹)	Overtone Pattern (2000-1665 cm⁻¹)
1,2- (Ortho)	770-735 (strong)	Complex, multiple weak bands
1,3- (Meta)	810-750 & 900-860	Distinct pattern of weak bands
1,4- (Para)	830-810 (strong)	Simpler, often one or two weak bands

By analyzing the FTIR spectrum of a separated isomer, one can deduce the substitution pattern on both aromatic rings, corroborating the findings from NMR.

Part 3: A Validated, Integrated Workflow

Confident identification is achieved not by a single technique, but by the logical integration of orthogonal methods. This creates a self-validating system where the results of one technique confirm the others.

Caption: Integrated workflow for unambiguous isomer identification.

This workflow ensures trustworthiness. The chromatographic step separates the components, and the initial mass spectral data confirms they are indeed isomers of the target molecule. The definitive spectroscopic analyses (NMR and FTIR) on the isolated fractions then provide irrefutable evidence of the specific substitution pattern for each component.

Conclusion

Distinguishing 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine from its positional isomers is a non-trivial analytical task that demands a multi-faceted approach. While GC-MS and HPLC-MS are essential for separation and initial characterization, they are often insufficient for unambiguous identification on their own. The definitive assignment of structure relies on spectroscopic techniques. ¹H NMR spectroscopy provides the most decisive data through unique chemical shifts and coupling patterns in the aromatic region. FTIR spectroscopy serves as an excellent corroborating technique by identifying characteristic bands related to the aromatic substitution pattern. By integrating these techniques into a logical workflow, researchers and drug development professionals can achieve confident, reliable, and defensible structural elucidation.

References

• Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. RSC Publishing.
• Positional Isomer Separation Method Suggestions using HPLC or LCMS. MicroSolv Technology Corporation.
• Analysis of the fragmentation of new-type phenethylamine derivatives from the NBOMe and NBF groups under electrospray ionization conditions using high resolution mass spectrometry. ResearchGate.
• Discrimination of phenethylamine regioisomers and structural analogues by Raman spectroscopy. PubMed.
• Separation of Positional Isomers of Nine 2-phenethylamine-derived Designer Drugs by Liquid Chromatography-Tandem Mass Spectrometry. PubMed.
• Phenyl Stationary Phases for HPLC. Element Lab Solutions.
• Structure fragmentation studies of ring-substituted N-trifluoroacetyl-N-benzylphenethylamines related to the NBOMe drugs. PubMed.
• Analyses of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame – ionization detection and pre-column chiral derivation. ResearchGate.
• Forensic Chemistry of Substituted N- Benzylmethoxy (N-BOMe) Phenethylamines: Isomeric Designer Drugs Related to. U.S. Department of Justice.
• How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. Preprints.org.
• HPLC Column for Structual Isomers. Nacalai Tesque.
• For Peer Review: phenethylamines and 5-methoxytryptamines. Author Manuscript.
• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Agilent Technologies.
• IR: aromatics. University of Calgary.
• 15.7 Spectroscopy of Aromatic Compounds. OpenStax.
• 15.7 Spectroscopy of Aromatic Compounds. OpenStax.
• Utilization of Machine Learning for the Differentiation of Positional NPS Isomers with Direct Analysis in Real Time Mass Spectrometry. ACS Publications.
• GC–MS and GC–IR analysis of substituted N-benzyl 4-bromo-2,5-dimethoxyphenylisopropylamines. ResearchGate.
• Analytical characterization of three hallucinogenic N-(2-methoxy)benzyl derivatives of the 2C-series of phenethylamine drugs. ResearchGate.
• Analysis of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame-ionization detection and pre-column chiral derivatization. PubMed.
• Showing Compound 2-Phenylethylamine (FDB010580). FooDB.
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• Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and. SciSpace.
• N-Methyl-N-(3-thien-2-ylbenzyl)amine troubleshooting mass spectrometry fragmentation patterns. BenchChem.
• (R)-2-(4-Methoxyphenyl)-1-methylethanamine synthesis. ChemicalBook.
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• 1 H-NMR spectra of 2-phenylethylamine with host cone-3 (host-guest; 1 :... ResearchGate.
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Safety & Regulatory Compliance

2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine proper disposal procedures

Here is a comprehensive Environmental Health & Safety (EHS) guide for the proper handling, decontamination, and disposal of 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine (CAS: 418778-09-3)[][2].

This guide is designed for laboratory researchers, EHS officers, and drug development professionals to ensure compliance with institutional safety standards and environmental regulations.

Chemical Profile & Hazard Assessment

2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine is a secondary organic amine. In laboratory settings, organic amines present specific disposal challenges due to their basicity, potential for environmental toxicity (particularly to aquatic life), and reactivity with certain chemical classes.

Understanding the physicochemical behavior of this compound is the first step in establishing a self-validating safety protocol. Because it contains both a methoxyphenyl and a methylbenzyl group, it is highly lipophilic. This lipophilicity means it can readily penetrate standard nitrile gloves upon prolonged contact and will bioaccumulate if released into wastewater streams, strictly prohibiting drain disposal[].

Table 1: Reactivity & Segregation Profile

Chemical Class	Interaction with Secondary Amines	EHS Segregation Requirement
Strong Acids (e.g., HCl, H2SO4)	Exothermic neutralization; salt formation.	Store and dispose of in completely separate secondary containment.
Strong Oxidizers (e.g., Peroxides)	Potential for violent oxidation or degradation.	Strictly incompatible; never mix in the same waste stream.
Halogenated Solvents (e.g., DCM)	Generally stable, but can form reactive intermediates under specific conditions.	Can be co-disposed in "Halogenated Organic Waste" if dissolved, but segregation is preferred if neat.
Heavy Metals	Amines can act as ligands, forming complex coordination compounds.	Do not mix with heavy metal waste streams to prevent complexation.

Step-by-Step Institutional Disposal Protocol

The following methodology outlines the standard operating procedure (SOP) for the disposal of this compound in a professional laboratory setting. This process relies on complete thermal destruction (incineration) by a licensed facility, rather than in-house chemical neutralization, to guarantee zero environmental release.

Step 1: Waste Segregation and Stream Identification

• Action: Determine if the compound is neat (pure solid/liquid) or in solution.

• Causality: Neat compounds should be kept in their original vials for lab-packing. Solutions must be categorized based on the primary solvent (e.g., Non-Halogenated Organic Waste vs. Halogenated Organic Waste). Mixing incompatible waste streams can lead to pressurization of the waste container.

Step 2: Primary Containment

• Action: Transfer the waste into a chemically compatible, high-density polyethylene (HDPE) or glass waste carboy. Ensure the container has a securely fitting, vented cap if there is any risk of off-gassing, though standard sealed caps are usually sufficient for stable amines.

• Causality: HDPE and glass are impervious to lipophilic amines, preventing leaching and degradation of the container integrity.

Step 3: EHS Labeling & Documentation

• Action: Affix an institutional Hazardous Waste label immediately upon placing the first drop of waste into the container. The label must explicitly list "2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine" (do not use abbreviations) and the solvent composition by percentage.

• Causality: Accurate documentation is legally required by environmental protection agencies (e.g., the EPA in the United States) to ensure the downstream disposal facility applies the correct incineration temperature and scrubber protocols.

Step 4: Secondary Containment and Storage

• Action: Place the sealed waste container in a designated Satellite Accumulation Area (SAA) within a secondary containment tray capable of holding 110% of the container's volume.

• Causality: Secondary containment acts as a fail-safe against primary container rupture, preventing the lipophilic amine from contaminating laboratory flooring or floor drains.

Step 5: Institutional Transfer & Incineration

• Action: Submit a waste pickup request to your institutional EHS department. The waste will be transferred to a licensed hazardous waste treatment, storage, and disposal facility (TSDF) for high-temperature incineration.

• Causality: High-temperature incineration (typically >1000°C) breaks down the amine into carbon dioxide, water, and nitrogen oxides (NOx). The facility's environmental scrubbers capture the NOx, preventing atmospheric pollution.

Spill Response & Decontamination Workflow

In the event of an accidental spill during handling or transfer to a waste container, immediate and structured decontamination is required.

Table 2: Required Personal Protective Equipment (PPE) for Spill Cleanup

PPE Component	Specification	Rationale
Gloves	Double-layered Nitrile or Butyl rubber.	Prevents dermal absorption of the lipophilic amine.
Eye Protection	Chemical splash goggles (ANSI Z87.1+).	Protects ocular mucosa from severe irritation.
Body Protection	Flame-resistant (FR) lab coat.	Provides a barrier against splashes and minimizes static hazards.
Respirator	N95 or half-mask with organic vapor cartridges (if outside fume hood).	Prevents inhalation of aerosolized particles or vapors.

Decontamination Procedure:

• Isolate: Evacuate non-essential personnel from the immediate area.

• Contain: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or commercial spill pads). Never use combustible materials like sawdust.

• Absorb & Collect: Gently sweep the absorbed mixture using a non-sparking tool and place it into a wide-mouth, sealable hazardous waste container.

• Neutralize/Wash: Wash the contaminated surface with a mild detergent and water solution. Amines are slightly basic; a dilute, weak acid wash (e.g., 1% acetic acid) can be used to neutralize residual traces on the benchtop, followed by a final water rinse. Collect all wash water as hazardous waste.

Waste Stream & Disposal Pathway

The following diagram illustrates the logical flow of the chemical from active use to final destruction, highlighting the critical EHS checkpoints.

Figure 1: Standard institutional hazardous waste management workflow for organic amines, from generation to thermal destruction.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. [Link]

• United States Environmental Protection Agency (EPA). (2023). Hazardous Waste Management System. [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard (HCS). United States Department of Labor. [Link]

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